(4-Ethoxyphenyl)(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)methanone

• IUPAC Name: (4-ethoxyphenyl)-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H25NO3S/c1-2-23-18-7-5-17(6-8-18)20(22)21-11-9-16(10-12-21)14-25-15-19-4-3-13-24-19/h3-8,13,16H,2,9-12,14-15H2,1H3
• InChI Key: JXDRZDOSGYBKSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C20H25NO3S
• Molecular Weight: 359.5 g/mol
• CAS No.: 1396875-29-8

Description

(4-Ethoxyphenyl)(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C20H25NO3S and its molecular weight is 359.48. The purity is usually 95%.
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Scientific Research Applications

Selective Estrogen Receptor Modulators (SERMs)

Compounds similar to the specified chemical, such as raloxifene, have been identified as selective estrogen receptor modulators (SERMs). These SERMs show estrogen agonist-like actions on bone tissues and serum lipids while displaying potent estrogen antagonist properties in the breast and uterus. This makes them significant in therapeutic applications, particularly in the context of breast cancer and osteoporosis treatment (Palkowitz et al., 1997).

Solvatochromism and Crystallochromism

Research on compounds containing furan and thiophene rings, similar to the specified chemical, has focused on their solvatochromism and crystallochromism. These properties are significant for understanding molecular interactions in both solid-state and liquid environments. This type of research is valuable in the field of materials science, particularly for the development of sensors and molecular devices (El-Sayed et al., 2003).

Antimicrobial Activity

Some derivatives of piperidinyl methanone, which are structurally related to the specified compound, have been synthesized for their potential antimicrobial activities. These new chemical entities show promise as effective antimicrobial agents, which could be significant in the pharmaceutical industry, especially in developing new treatments for bacterial infections (Ramudu et al., 2017).

Molecular Docking and Antiviral Activity

Molecular docking studies have been conducted on compounds similar to the specified chemical to understand their potential antiviral activities. This research is crucial in the field of drug discovery, especially for identifying new compounds that could be effective against viral infections (FathimaShahana & Yardily, 2020).